Cas no 677713-02-9 (3-(TRIFLUOROMETHOXY)BENZOYLACETONITRILE)

• Product Name: 3-(TRIFLUOROMETHOXY)BENZOYLACETONITRILE
• CAS No: 677713-02-9
• MF: C₁₀H₆F₃NO₂
• MW: 229.155353069305
• CID: 3291915
• PubChem ID: 26986343
• Update Time: 2025-10-28

3-(TRIFLUOROMETHOXY)BENZOYLACETONITRILE Chemical and Physical Properties

Names and Identifiers

• 3-(TRIFLUOROMETHOXY)BENZOYLACETONITRILE
• SCHEMBL3588306
• DTXSID10650535
• MFCD08458118
• 3-Oxo-3-(3-(trifluoromethoxy)phenyl)propanenitrile
• KPMFINNCXQBIPM-UHFFFAOYSA-N
• 677713-02-9
• AKOS025212097
• 3-oxo-3-[3-(trifluoromethoxy)phenyl]propanenitrile

• MDL： MFCD08458118
• Inchi： 1S/C10H6F3NO2/c11-10(12,13)16-8-3-1-2-7(6-8)9(15)4-5-14/h1-3,6H,4H2
• InChI Key： KPMFINNCXQBIPM-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(C(CC#N)=O)=C1)(F)F

Computed Properties

• Exact Mass: 229.035
• Monoisotopic Mass: 229.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.1A^2
• XLogP3: 2.7

Additional information on 3-(TRIFLUOROMETHOXY)BENZOYLACETONITRILE

3-(Trifluoromethoxy)benzoylacetonitrile: A Comprehensive Overview

3-(Trifluoromethoxy)benzoylacetonitrile (CAS No. 677713-02-9) is a highly specialized organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound, characterized by its unique structure and functional groups, has emerged as a valuable building block in the synthesis of advanced materials and bioactive molecules. The trifluoromethoxy group attached to the benzene ring imparts distinctive electronic and steric properties, making it a versatile precursor for various applications.

The synthesis of 3-(trifluoromethoxy)benzoylacetonitrile involves a series of carefully designed reactions, often leveraging modern catalytic methods and green chemistry principles. Recent advancements in catalytic cross-coupling reactions have enabled more efficient and environmentally friendly routes to this compound. For instance, the use of palladium-catalyzed coupling reactions has significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

One of the most promising applications of 3-(trifluoromethoxy)benzoylacetonitrile lies in its role as an intermediate in drug discovery. The trifluoromethoxy group is known to enhance the pharmacokinetic properties of molecules, such as improving bioavailability and metabolic stability. Recent studies have demonstrated its utility in the development of antidepressant agents, where it serves as a key component in constructing complex heterocyclic frameworks. Its ability to undergo various nucleophilic substitutions and cyclizations makes it an invaluable tool for medicinal chemists.

In addition to its pharmaceutical applications, 3-(trifluoromethoxy)benzoylacetonitrile has found niche uses in materials science. Its incorporation into polymer systems has been shown to enhance thermal stability and mechanical properties. For example, researchers have successfully synthesized high-performance polymers by incorporating this compound into polyamide networks, resulting in materials with improved resistance to thermal degradation.

The electronic properties of 3-(trifluoromethoxy)benzoylacetonitrile also make it a candidate for applications in optoelectronics. The trifluoromethoxy group contributes to the compound's high electron-withdrawing ability, which is advantageous in designing organic semiconductors. Recent studies have explored its potential as a dopant in organic light-emitting diodes (OLEDs), where it can modulate the charge transport properties of the material.

From an environmental perspective, the synthesis and application of 3-(trifluoromethoxy)benzoylacetonitrile are increasingly aligned with sustainability goals. Green chemistry initiatives have led to the development of solvent-free reaction conditions and recyclable catalysts for its production. These advancements not only reduce the environmental footprint but also lower production costs, making this compound more viable for industrial applications.

In conclusion, 3-(trifluoromethoxy)benzoylacetonitrile (CAS No. 677713-02-9) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure, combined with recent technological advancements, positions it as a key player in future innovations. As research continues to uncover new potentials for this compound, its role in driving scientific progress is expected to grow significantly.